Methyl 3-amino-5-bromo-2-hydroxybenzoate
Overview
Description
“Methyl 3-amino-5-bromo-2-hydroxybenzoate” is a chemical compound with the molecular formula C8H8BrNO3 and a molecular weight of 246.06 . It is also known by other names such as “Methyl 3-amino-5-bromosalicylate”, “2-Amino-4-bromo-6-(methoxycarbonyl)phenol”, and "5-Bromo-2-hydroxy-3-(methoxycarbonyl)aniline" .
Molecular Structure Analysis
The IUPAC name of this compound is “methyl 3-amino-5-bromo-2-hydroxybenzoate” and its InChI code is "1S/C8H8BrNO3/c1-13-8(12)5-2-4(9)3-6(10)7(5)11/h2-3,11H,10H2,1H3" . This information can be used to draw the molecular structure of the compound.Physical And Chemical Properties Analysis
“Methyl 3-amino-5-bromo-2-hydroxybenzoate” is a solid compound . It has a boiling point of 105-107°C .Scientific Research Applications
Organic Synthesis
Methyl 3-amino-5-bromo-2-hydroxybenzoate is utilized in organic synthesis due to its unique molecular structure, which includes an amino group, a bromo substituent, and a hydroxy moiety. This combination grants the compound exceptional reactivity and selectivity, making it a valuable asset for creating complex organic molecules .
Pharmaceutical Research
In pharmaceutical research, this compound’s distinct functional groups make it a candidate for developing novel drug formulations. Its reactivity can be harnessed to synthesize active pharmaceutical ingredients (APIs) with potential therapeutic effects .
Agrochemical Development
The compound’s properties are leveraged in the development of pesticides and herbicides. By incorporating it into agrochemical formulations, researchers aim to create more potent and selective products that contribute to enhanced agricultural productivity and sustainability .
Material Science Innovations
Its versatile applications extend to material science, where it may be used in the creation of new materials with desirable properties for various industrial applications .
Advanced Chemical Research
Methyl 3-amino-5-bromo-2-hydroxybenzoate is also involved in advanced chemical research, exploring its potential in various chemical reactions and processes .
Safety and Hazards
The compound has several hazard statements: H302+H312+H332;H319;H335 . This means it is harmful if swallowed, in contact with skin, or if inhaled. It can cause eye irritation and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Methyl 3-amino-5-bromo-2-hydroxybenzoate, also known as Methyl 3-amino-5-bromo-2-hydroxybenzenecarboxylate, is a chemical compound with the molecular weight of 246.06 . This article will cover its target of action, mode of action, biochemical pathways, pharmacokinetics, result of action, and the influence of environmental factors on its action.
properties
IUPAC Name |
methyl 3-amino-5-bromo-2-hydroxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrNO3/c1-13-8(12)5-2-4(9)3-6(10)7(5)11/h2-3,11H,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OLJRJOTYBRIVQN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C(=CC(=C1)Br)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90576547 |
Source
|
| Record name | Methyl 3-amino-5-bromo-2-hydroxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90576547 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-amino-5-bromo-2-hydroxybenzoate | |
CAS RN |
141761-82-2 |
Source
|
| Record name | Methyl 3-amino-5-bromo-2-hydroxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90576547 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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